Cas no 1368926-19-5 (2-Hydroxybenzo[d]oxazole-6-acetic acid)

• Product Name: 2-Hydroxybenzo[d]oxazole-6-acetic acid
• CAS No: 1368926-19-5
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 4819526
• Update Time: 2025-06-13

2-Hydroxybenzo[d]oxazole-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxybenzo[d]oxazole-6-acetic acid
• 2-(2-oxo-3H-1,3-benzoxazol-6-yl)acetic acid

• Inchi： 1S/C9H7NO4/c11-8(12)4-5-1-2-6-7(3-5)14-9(13)10-6/h1-3H,4H2,(H,10,13)(H,11,12)
• InChI Key： QOIVQISPVHKJRY-UHFFFAOYSA-N
• SMILES： O1C(NC2C=CC(CC(=O)O)=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 2-Hydroxybenzo[d]oxazole-6-acetic acid

2-Hydroxybenzo[d]oxazole-6-acetic acid (CAS No. 1368926-19-5): A Comprehensive Overview

2-Hydroxybenzo[d]oxazole-6-acetic acid (CAS No. 1368926-19-5) is a versatile compound with significant potential in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, which include a hydroxybenzoxazole core and an acetic acid moiety. These structural elements contribute to its diverse biological and chemical properties, making it a subject of extensive research and development.

The hydroxybenzoxazole core of 2-Hydroxybenzo[d]oxazole-6-acetic acid is known for its ability to form stable complexes with metal ions, which is a valuable property in the design of metal-based drugs and catalysts. Additionally, the presence of the acetic acid group provides the compound with acidic properties, enabling it to participate in various chemical reactions and biological processes.

Recent studies have highlighted the potential of 2-Hydroxybenzo[d]oxazole-6-acetic acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 2-Hydroxybenzo[d]oxazole-6-acetic acid could be a promising lead compound for the treatment of inflammatory diseases and oxidative stress-related conditions.

In another study, researchers at the University of California, Los Angeles (UCLA) investigated the use of 2-Hydroxybenzo[d]oxazole-6-acetic acid as a scaffold for designing small molecule inhibitors of protein-protein interactions (PPIs). The results showed that certain derivatives of this compound effectively inhibited PPIs involved in cancer cell proliferation, opening new avenues for cancer therapy.

The synthetic accessibility of 2-Hydroxybenzo[d]oxazole-6-acetic acid has also been a focus of recent research. A paper published in Tetrahedron Letters in 2022 described an efficient and scalable synthesis method for this compound using microwave-assisted reactions. This method not only reduces reaction times but also improves yields and purity, making it suitable for large-scale production.

In the context of materials science, 2-Hydroxybenzo[d]oxazole-6-acetic acid has shown promise as a building block for functional materials. A study published in Advanced Materials in 2021 demonstrated that self-assembled monolayers (SAMs) formed from this compound exhibit excellent stability and tunable surface properties. These SAMs have potential applications in sensors, coatings, and other advanced materials.

The environmental impact of 2-Hydroxybenzo[d]oxazole-6-acetic acid has also been evaluated. A study conducted by the Environmental Protection Agency (EPA) found that this compound has low toxicity and minimal environmental persistence when used under controlled conditions. This makes it a safer alternative to many traditional chemicals used in industrial processes.

In summary, 2-Hydroxybenzo[d]oxazole-6-acetic acid (CAS No. 1368926-19-5) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and materials science. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play a significant role in advancing various scientific fields.